Cas no 20198-49-6 (4-methyl-2-hexyne)

4-methyl-2-hexyne structure
4-methyl-2-hexyne structure
Product Name:4-methyl-2-hexyne
CAS No:20198-49-6
MF:C7H12
MW:96.1701822280884
CID:864797
Update Time:2026-04-29

4-methyl-2-hexyne Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-2-hexyne
    • 4-methylhex-2-yne
    • 2-Hexyne,4-methyl
    • 4-Methyl-hex-2-in
    • 4-methyl-hex-2-yne

Computed Properties

  • Exact Mass: 96.09390

Experimental Properties

  • Density: 0.7341
  • Melting Point: -107.6°C
  • Boiling Point: 99.54°C
  • Refractive Index: 1.4144
  • PSA: 0.00000
  • LogP: 2.05580

4-methyl-2-hexyne Customs Data

  • HS CODE:2901299090
  • Customs Data:

    China Customs Code:

    2901299090

    Overview:

    2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

    Summary:

    2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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